Cas no 1049126-60-4 (4-bromo-1-methyl-2-(2-methylphenyl)-1H-Imidazole)

• Product Name: 4-bromo-1-methyl-2-(2-methylphenyl)-1H-Imidazole
• CAS No: 1049126-60-4
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 1146251
• PubChem ID: 30032978
• Update Time: 2025-05-25

4-bromo-1-methyl-2-(2-methylphenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-2-(2-methylphenyl)-1H-imidazole
• 1H-Imidazole, 4-bromo-1-methyl-2-(2-methylphenyl)-
• 4-Bromo-1-methyl-2-(o-tolyl)-1H-imidazole
• 1H-Imidazole,4-bromo-1-methyl-2-(2-methylphenyl)-
• ZRB12660
• 1049126-60-4
• CS-B0626
• C11479
• CS-13506
• 4-bromo-1-methyl-2-(2-methylphenyl)imidazole
• AKOS002658020
• 4-bromo-1-methyl-2-(2-methylphenyl)-1H-Imidazole

• Inchi： 1S/C11H11BrN2/c1-8-5-3-4-6-9(8)11-13-10(12)7-14(11)2/h3-7H,1-2H3
• InChI Key： FHVVROHXSODRCM-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 375.3±44.0 °C at 760 mmHg
• Flash Point: 180.8±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-bromo-1-methyl-2-(2-methylphenyl)-1H-Imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-bromo-1-methyl-2-(2-methylphenyl)-1H-Imidazole

Professional Introduction to 4-bromo-1-methyl-2-(2-methylphenyl)-1H-Imidazole (CAS No. 1049126-60-4)

4-bromo-1-methyl-2-(2-methylphenyl)-1H-imidazole is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This heterocyclic organic compound, identified by the CAS number 1049126-60-4, has garnered considerable attention due to its structural features and its role as a key intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methylphenyl substituents enhances its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound's imidazole core is a well-known scaffold in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a bromine atom at the 4-position and a methylphenyl group at the 2-position introduces specific electronic and steric properties that can be exploited to fine-tune the pharmacological activity of derivatives. This makes 4-bromo-1-methyl-2-(2-methylphenyl)-1H-imidazole a valuable building block for synthetic chemists aiming to develop new drugs.

In recent years, there has been a surge in research focusing on imidazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that imidazole-based compounds can exhibit properties ranging from antimicrobial to anticancer effects. The structural motif is particularly interesting because it can mimic natural products and bioactive peptides, thereby serving as a scaffold for drug discovery. The bromine substituent, in particular, is often utilized in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 4-bromo-1-methyl-2-(2-methylphenyl)-1H-imidazole is its versatility in synthetic applications. The bromine atom at the 4-position allows for facile introduction of various functional groups, while the methylphenyl ring contributes to lipophilicity and potential receptor binding affinity. This combination has made it a popular choice for medicinal chemists working on kinase inhibitors, which are critical targets in oncology research. Recent studies have shown that imidazole derivatives can effectively modulate the activity of kinases by binding to their active sites or allosteric pockets.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising drug candidates. In this context, 4-bromo-1-methyl-2-(2-methylphenyl)-1H-imidazole has been employed in virtual screening campaigns to identify novel inhibitors of disease-causing enzymes. Its structural features make it an ideal candidate for designing molecules that can selectively target pathological pathways without affecting normal cellular processes. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

The synthesis of 4-bromo-1-methyl-2-(2-methylphenyl)-1H-imidazole typically involves multi-step organic transformations starting from readily available precursors. The process often begins with the formation of the imidazole ring followed by functionalization at the 1-, 2-, and 4-positions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to achieve high yields and purity levels. These methods not only enhance efficiency but also allow for greater control over regioselectivity, which is essential for producing compounds with desired biological properties.

The growing interest in heterocyclic compounds like imidazoles has also been driven by their potential applications in material science and agrochemicals. Beyond pharmaceuticals, these compounds have been explored for their roles as ligands in catalysis and as components in advanced materials with unique electronic properties. The versatility of 4-bromo-1-methyl-2-(2-methylphenyl)-1H-imidazole underscores its importance as a multifunctional building block that can contribute to innovations across multiple scientific disciplines.

In conclusion, 4-bromo-1-methyl-2-(2-methylphenyl)-1H-imidazole (CAS No. 1049126-60-4) represents a fascinating compound with significant potential in drug discovery and synthetic chemistry. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents targeting various diseases. As research continues to uncover new applications for imidazole derivatives, compounds like this will undoubtedly play a pivotal role in advancing our understanding of biological systems and developing next-generation treatments.